Cas no 31909-07-6 (BENZO[B]THIOPHENE, 2-(3-CHLOROPROPYL)-)
![BENZO[B]THIOPHENE, 2-(3-CHLOROPROPYL)- structure](https://www.kuujia.com/scimg/cas/31909-07-6x500.png)
31909-07-6 structure
Product name:BENZO[B]THIOPHENE, 2-(3-CHLOROPROPYL)-
BENZO[B]THIOPHENE, 2-(3-CHLOROPROPYL)- Chemical and Physical Properties
Names and Identifiers
-
- BENZO[B]THIOPHENE, 2-(3-CHLOROPROPYL)-
- KFUKJBNQGSZZNM-UHFFFAOYSA-N
- 31909-07-6
- SCHEMBL5336214
- 2-(3-Chloropropyl)benzo[b]thiophene
- 2-(3-chloro-propyl)-benzo[b]thiophene
- DTXSID401294503
-
- Inchi: InChI=1S/C11H11ClS/c12-7-3-5-10-8-9-4-1-2-6-11(9)13-10/h1-2,4,6,8H,3,5,7H2
- InChI Key: KFUKJBNQGSZZNM-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)C=C(S2)CCCCl
Computed Properties
- Exact Mass: 210.0269992g/mol
- Monoisotopic Mass: 210.0269992g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 28.2Ų
BENZO[B]THIOPHENE, 2-(3-CHLOROPROPYL)- Related Literature
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Laia Francàs,Shababa Selim,Sacha Corby,Dongho Lee,Camilo A. Mesa,Ernest Pastor,Kyoung-Shin Choi,James R. Durrant Chem. Sci., 2021,12, 7442-7452
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Ying Lv,Nan Zhang,Yi Fan,Xingyuan Liu J. Mater. Chem. C, 2017,5, 8408-8414
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Anton Ivanov,Sebastian Boldt,Zaib un Nisa,Syed Jawad Ali Shah,Alexander Villinger,Gyula Schneider,János Wölfling,Jamshed Iqbal RSC Adv., 2016,6, 11118-11127
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Bastian C. Krüger,Sven Meyer,Roman J. V. Wagner,Tim Schäfer Phys. Chem. Chem. Phys., 2017,19, 19896-19903
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